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Compound of Interest

Compound Name: H-Pro-Pna
CAS No.: 7369-91-7
Cat. No.: B555321
Get Quote
. J

Chromogenic Substrate for High-Specificity Prolyl Aminopeptidase Assays

Executive Summary

L-Prolyl-p-nitroanilide (L-Pro-pNA) represents a gold-standard chromogenic substrate in
enzymology, specifically engineered for the kinetic characterization of Prolyl Aminopeptidase
(EC 3.4.11.5) and related proline-specific exopeptidases. Unlike fluorogenic substrates (e.g.,
Pro-AMC), L-Pro-pNA offers a direct, cost-effective spectrophotometric readout via the release
of p-nitroaniline (pNA).

This guide synthesizes the physicochemical behavior, assay mechanics, and troubleshooting
protocols for L-Pro-pNA. It is designed for researchers requiring precise quantification of
enzyme activity in complex biological matrices, moving beyond basic product sheets to address
solubility hysteresis, spontaneous hydrolysis, and extinction coefficient variability.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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The utility of L-Pro-pNA hinges on the stability of the amide bond connecting the proline residue

to the chromophore. The compound is commercially available in multiple salt forms to enhance

solubility, which critically affects assay reproducibility.

~ore Identification [

Property

Specification

Chemical Name

(S)-N-(4-nitrophenyl)pyrrolidine-2-carboxamide

Common Synonyms

L-Pro-pNA; Prolyl-p-nitroanilide; Pro-pNA

CAS Number (Base)

7369-91-7

CAS Number (TFA Salt)

108321-19-3

Molecular Formula

ngcontent-ng-c1352109670="" _nghost-ng-

€1270319359="" class="inline ng-star-inserted">

(Base)
Molecular Weight 235.24 g/mol (Base); ~349.26 g/mol (TFA Salt)
Appearance White to pale yellow crystalline powder
- High in DMSO, Methanol, Ethanol.[1][2] Poor in
Solubility . .
water (requires organic co-solvent).
pKa (pNA product) ~1.0 (Amine protonation)
Stability & Storage

o Hygroscopicity: The hydrobromide and trifluoroacetate salts are hygroscopic. Store at -20°C

with desiccant.

o Photostability: The released product, pNA, is light-sensitive. While the substrate is relatively

stable, assay plates should be protected from direct intense light during long incubations.

o Autohydrolysis: At pH > 8.5, spontaneous hydrolysis increases, creating high background

absorbance. Maintain stock solutions in acidic or organic environments (DMSO) until use.

Mechanism of Action: The Chromogenic Shift
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The detection principle relies on the electronic delocalization shift that occurs when the amide
bond is cleaved.

e Substrate State (L-Pro-pNA): The electron-withdrawing nitro group is conjugated with the
aromatic ring, but the amine nitrogen is locked in an amide bond with Proline. This restricts
resonance, resulting in peak absorbance in the UV range (<300 nm) and minimal
absorbance at 405 nm.

o Enzymatic Cleavage: Prolyl Aminopeptidase attacks the N-terminal proline.[2]

e Product State (p-Nitroaniline): The amine group is released. The lone pair on the nitrogen
can now fully participate in resonance with the nitro group across the phenyl ring. This "push-
pull" electronic system drastically lowers the energy gap for

transitions, shifting

to ~380 nm, with a significant shoulder extending to 405-410 nm (Yellow).

Pathway Diagram
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Figure 1: Enzymatic hydrolysis mechanism of L-Pro-pNA yielding the chromogenic reporter p-
nitroaniline.

Experimental Protocol: Prolyl Aminopeptidase
Assay
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This protocol is optimized for a 96-well microplate format. It accounts for the solubility limit of L-
Pro-pNA and the pH dependence of the pNA extinction coefficient.

Reagents Preparation[4][5][6][7]

o Assay Buffer (50 mM Tris-HCI, pH 8.0):

o Dissolve 6.05 g Tris base in 800 mL

o Adjust pH to 8.0 using HCI.[3]
o Expert Note: pNA extinction coefficient (

) varies with pH. At pH 8.0,

. At acidic pH, pNA becomes protonated and loses color.
e Substrate Stock (20 mM L-Pro-pNA):
o Dissolve L-Pro-pNA (MW ~235.24 for base) in 100% DMSO.

o Why DMSO? Methanol is acceptable but evaporates faster, altering concentrations in
open reservoirs. DMSO is non-volatile and keeps the substrate stable.

o Store aliquots at -20°C.

o Stop Solution (Optional for End-point): 1.0 M Sodium Acetate (pH 4.0) or 10% Acetic Acid.

Assay Workflow
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Step Action Critical Technical Insight
Controls for spontaneous
_ Add 180 pL Buffer + 20 pL _ _
1. Blanking hydrolysis (autohydrolysis) of
Substrate to "Blank" wells. _
the unstable amide bond.
Keep on ice. Prolyl
Dilute enzyme samples in cold  aminopeptidases can be
2. Enzyme Prep

Assay Buffer.

unstable at low concentrations

without BSA/glycerol.

Add 160 pL Buffer + 20 pL

Pre-incubate at 37°C for 5

3. Reaction mins to equilibrate
Enzyme to "Test" wells.
temperature.
Final Conc: 2 mM Substrate.
This is typically
o Add 20 pL Substrate Stock (20
4. Initiation

mM) to all wells.

(usually 0.2-0.5 mM) to ensure

conditions.

5. Measurement

Kinetic Read: 405 nm every 30
sec for 10-20 min.

Continuous monitoring is
superior to end-point to detect
linearity and inhibition lag

phases.

6. Calculation

Use Beer-Lambert Law:
. Pathlength (

) in 200 pL well

Workflow Diagram
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Figure 2: Step-by-step kinetic assay workflow for determining specific activity.

Scientific Integrity: Troubleshooting & Validation
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The Extinction Coefficient () Trap

A common error in pNA assays is using a theoretical

value without validation. The absorbance of pNA is highly sensitive to:

e pH: pNA s an indicator. Below pH 4, it is colorless. Maximum color is achieved > pH 7.0.
e Temperature:

decreases slightly as temperature increases.

e Solvent: High concentrations of DMSO can shift the

Validation Protocol: Construct a standard curve using pure p-Nitroaniline (CAS 100-01-6) under
your exact assay conditions (same buffer, same % DMSO). Calculate the slope to derive the
empirical

e Literature Consensus:
at pH 8.0.

Specificity Controls

L-Pro-pNA is highly specific for Prolyl Aminopeptidase, which cleaves N-terminal Proline.
However, it can be slowly hydrolyzed by:

o Dipeptidyl Peptidase IV (DPP-1V): Usually prefers Gly-Pro-pNA, but can show cross-
reactivity at high concentrations.

o Non-specific Esterases: If the preparation is impure.

» Control: Use specific inhibitors like Bestatin (inhibits general aminopeptidases but often
spares prolyl aminopeptidase depending on the organism) or Z-Pro-prolinal (specific prolyl
oligopeptidase inhibitor) to characterize the activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroanilide-1-pro-pnaj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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